Cas no 2171679-19-7 (4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171679-19-7
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6003764
• PubChem ID: 165584445
• Update Time: 2025-10-28

4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171679-19-7
• 4-[(3,4-dihydroxybutan-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1534046

• Inchi： 1S/C24H28N2O7/c1-14(21(28)12-27)25-23(31)20(10-11-22(29)30)26-24(32)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21,27-28H,10-13H2,1H3,(H,25,31)(H,26,32)(H,29,30)
• InChI Key： ILOIFMUOEQSBIF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)C(CO)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 145Ų

Additional information on 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171679-19-7) in Modern Chemical Biology

The compound 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171679-19-7, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This intricate structure, featuring a combination of hydroxyl, carbamoyl, and fluorenylmethoxycarbonyl (Fmoc) functional groups, positions it as a versatile intermediate for the development of novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of polyfunctionalized compounds that can modulate multiple biological pathways simultaneously. The presence of both 3,4-dihydroxybutan-2-yl and fluorenylmethoxycarbonyl moieties in this compound suggests its utility in designing molecules with enhanced binding affinity and selectivity. Such features are particularly valuable in the quest to develop targeted therapies for complex diseases.

In particular, the carbamoyl and amino functionalities provide opportunities for further derivatization, enabling the creation of peptidomimetics or enzyme inhibitors. These modifications are crucial for fine-tuning pharmacokinetic properties and improving therapeutic efficacy. The fluorenylmethoxycarbonyl group, a common protecting group in peptide synthesis, ensures stability during chemical modifications while also serving as a handle for subsequent conjugation reactions.

Current research in chemical biology increasingly emphasizes the role of structural diversity in drug design. The unique scaffold of 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid aligns well with this trend. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly explore its potential interactions with biological targets. This approach has already led to promising candidates for treating neurological disorders, cancer, and inflammatory conditions.

The hydroxyl groups in the 3,4-dihydroxybutan-2-yl moiety are particularly noteworthy, as they can participate in hydrogen bonding interactions with biological targets. This feature enhances the compound's ability to bind to proteins and enzymes with high specificity. Additionally, these hydroxyl groups can be further functionalized to introduce additional biological activity or improve solubility.

One of the most exciting applications of this compound is in the development of enzyme inhibitors. Enzymes play a critical role in numerous biological processes, making them attractive targets for therapeutic intervention. By designing molecules that selectively inhibit specific enzymes, researchers can develop treatments for a wide range of diseases. The structural complexity of 4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid provides a rich framework for tailoring such inhibitors.

Another area where this compound shows promise is in the field of peptidomimetics. Peptides have long been recognized for their therapeutic potential due to their ability to interact with biological targets with high specificity. However, their susceptibility to enzymatic degradation limits their clinical use. By incorporating non-peptide moieties like those found in this compound, researchers can create peptidomimetics that are more stable and have improved pharmacokinetic properties.

The role of computational chemistry has been instrumental in advancing our understanding of this compound's potential applications. Molecular docking studies have revealed that it can interact with various biological targets with high affinity. These studies have also provided insights into how structural modifications can enhance binding affinity and selectivity.

In conclusion,4-(3,4-dihydroxybutan-2-yl)carbamoyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoic acid (CAS No. 2171679-19-7) is a multifunctional compound with significant potential in drug discovery and chemical biology. Its unique structure and diverse functional groups make it an excellent candidate for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.